N-[4-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[4-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C16H15N3OS/c1-11(20)17-14-9-7-13(8-10-14)16-19-18-15(21-16)12-5-3-2-4-6-12/h2-10,16,19H,1H3,(H,17,20)
• InChI Key: ABGKBDAXGKRMCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2NN=C(S2)C3=CC=CC=C3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

N-[4-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)phenyl]acetamide, also known as PTAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)phenyl]acetamide is not fully understood. However, studies have suggested that this compound may exert its biological effects by modulating the activity of various enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, this compound has been shown to exhibit antimicrobial activity against a range of bacterial and fungal species.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)phenyl]acetamide is its versatility. This compound can be easily synthesized in the laboratory and can be modified to introduce various functional groups, making it a useful building block for the synthesis of novel compounds. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research on N-[4-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)phenyl]acetamide. One area of interest is the development of this compound-based materials for use in electronic and optoelectronic devices. Another area of interest is the investigation of this compound's potential as a water treatment agent. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to explore its potential applications in medicinal chemistry.

Synthesis Methods

N-[4-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)phenyl]acetamide can be synthesized by reacting 2-amino-5-phenyl-1,3,4-thiadiazole with 4-bromoacetophenone in the presence of a base. The resulting product is then purified through recrystallization to obtain this compound in high yield and purity.

Scientific Research Applications

N-[4-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)phenyl]acetamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. In materials science, this compound has been used as a building block for the synthesis of novel materials with potential applications in electronic and optoelectronic devices. In environmental science, this compound has been studied for its potential use as a water treatment agent.